Cas no 146447-09-8 (Benzoic acid, 4-chloro-2-fluoro-5-methoxy-, methyl ester)

• Product Name: Benzoic acid, 4-chloro-2-fluoro-5-methoxy-, methyl ester
• CAS No: 146447-09-8
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• CID: 3764780
• PubChem ID: 70268334
• Update Time: 2025-04-22

Benzoic acid, 4-chloro-2-fluoro-5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-2-fluoro-5-methoxy-, methyl ester
• 4-Chloro-2-fluoro-5-methoxy-benzoic acid methyl ester
• 146447-09-8
• SCHEMBL8067926
• methyl4-chloro-2-fluoro-5-methoxybenzoate
• methyl 4-chloro-2-fluoro-5-methoxybenzoate
• DTXSID001267021

• Inchi： 1S/C9H8ClFO3/c1-13-8-3-5(9(12)14-2)7(11)4-6(8)10/h3-4H,1-2H3
• InChI Key： IWDLXVOUSUVXAJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=C(Cl)C=C1F

Computed Properties

• Exact Mass: 218.0146000Da
• Monoisotopic Mass: 218.0146000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų